Cas no 128700-01-6 (Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester)

Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester structure
128700-01-6 structure
Product Name:Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester
CAS No:128700-01-6
MF:C13H15NOS
MW:233.329302072525
CID:1223176
Update Time:2024-08-03

Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester
    • Inchi: 1S/C13H15NOS/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-16-9-14/h4-7H,8H2,1-3H3
    • InChI Key: GFZDYNTUCFKUAI-UHFFFAOYSA-N
    • SMILES: S(CC(C1=CC=C(C(C)(C)C)C=C1)=O)C#N

Experimental Properties

  • Density: 1.103±0.06 g/cm3(Predicted)
  • Boiling Point: 380.4±35.0 °C(Predicted)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司